Cas no 2089650-42-8 ([1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1))

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1)
• CAS No: 2089650-42-8
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• CID: 5173869
• Update Time: 2025-11-02

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1)

• Inchi： 1S/C6H4N4O.ClH/c11-4-5-8-6-7-2-1-3-10(6)9-5;/h1-4H;1H
• InChI Key： OJFQXJZMCNWZSZ-UHFFFAOYSA-N
• SMILES： C(C1=NN2C=CC=NC2=N1)=O.Cl

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1)

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1) - A Promising Scaffold for Targeted Drug Discovery

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1) is a synthetic compound characterized by its unique triazole and pyrimidine ring system, which forms a critical structural framework for pharmaceutical applications. The CAS No. 2089650-42-8 identifier confirms its chemical identity, while the hydrochloride salt form enhances solubility and bioavailability for therapeutic use. Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutics targeting kinase pathways and protease inhibition.

Structural analysis of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde reveals a conjugated system between the triazole and pyrimidine rings, which may contribute to its molecular interactions with biological targets. The hydrochloride salt form stabilizes the compound in aqueous environments, making it suitable for pharmaceutical formulations. This structural feature is particularly relevant in the context of drug delivery systems and targeted therapy development.

Recent advancements in medicinal chemistry have demonstrated the utility of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde as a building block for designing antitumor agents. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of derivatives with potent IC50 values against EGFR and ALK kinases, which are critical in oncology. The compound's ability to modulate signal transduction pathways suggests its potential in combating resistant cancer cell lines.

Pharmacological investigations have expanded the application scope of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1) beyond oncology. Research published in European Journal of Medicinal Chemistry (2023) explored its role in anti-inflammatory therapies. The compound demonstrated significant inhibition of COX-2 and LOX enzymes, which are implicated in chronic inflammatory diseases. This dual functionality makes it a versatile candidate for multi-target drug design.

Computational studies have further validated the therapeutic potential of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde. Molecular docking simulations revealed strong binding affinities with protease targets such as cathepsin B and matrix metalloproteinases (MMPs). These interactions are critical in degrading extracellular matrix and modulating tumor microenvironment, which are key processes in cancer progression.

From a synthetic perspective, the preparation of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1) involves multi-step organic reactions. A 2024 study in Organic & Biomolecular Chemistry described an efficient route using microwave-assisted synthesis to enhance reaction yields. This methodology is particularly relevant for green chemistry initiatives, as it reduces energy consumption and waste generation during the synthesis process.

The compound's pharmacokinetic profile has been evaluated in preclinical models. Data from in vivo studies show that the hydrochloride form exhibits improved oral bioavailability compared to its free base counterpart. This property is essential for oral drug delivery systems, which are preferred for patient compliance in chronic disease management.

Emerging research suggests that [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde may also have antiviral applications. A 2023 preprint study explored its potential against RNA viruses by inhibiting RNA polymerase activity. This finding opens new avenues for antiviral drug development, particularly in the context of respiratory viral infections.

From a medicinal chemistry standpoint, the compound's structural flexibility allows for the incorporation of functional groups to optimize therapeutic effects. Modifications at the pyrimidine ring have been shown to enhance selectivity for specific enzyme targets, reducing off-target effects. This approach is crucial for precision medicine strategies aiming to minimize side effects in patients.

Environmental and safety assessments are also critical for the compound's development. Studies have evaluated its toxicological profile and ecological impact, ensuring compliance with regulatory standards for pharmaceutical products. These evaluations are essential for drug approval processes and long-term safety monitoring in clinical settings.

The compound's potential in combination therapies is another area of active research. Studies suggest that [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde, hydrochloride (1:1) may synergize with existing chemotherapeutic agents to improve treatment outcomes. This approach is particularly relevant in multidrug-resistant cancers, where combination therapies are often required.

Advancements in nanotechnology have further expanded the application of this compound. Researchers are exploring nanoparticle formulations to enhance the targeted delivery of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde to specific tissues. This approach could significantly improve the therapeutic index and reduce systemic side effects, making it a promising candidate for precision drug delivery.

From a synthetic chemistry perspective, the compound's preparation involves a series of electrophilic substitutions and condensation reactions. The hydrochloride salt form is typically obtained through acid-base neutralization processes, which are well-established in pharmaceutical manufacturing. These synthetic methods are critical for large-scale production of the compound for clinical trials and commercial use.

The compound's potential in neurological disorders is another emerging area of research. Preliminary studies suggest that it may modulate neurotransmitter systems and inflammatory pathways in the brain, making it a candidate for treating conditions such as Alzheimer's disease and multiple sclerosis. These findings highlight the compound's versatility in targeting complex biological systems.

From a regulatory standpoint, the compound's development is subject to pharmacovigilance and quality control measures to ensure its safety and efficacy. These standards are crucial for drug approval processes and market access, particularly in the context of global health initiatives and public health emergencies.

The compound's potential in antimicrobial therapy is also being explored. Research suggests that [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxaldehyde may exhibit activity against multidrug-resistant bacteria by targeting cell wall synthesis pathways. This application is particularly relevant in the context of antimicrobial resistance, which remains a critical global health challenge.

From a computational perspective, the compound's molecular properties have been analyzed using quantum mechanics and machine learning approaches. These studies have provided insights into its binding interactions with biological targets, which are essential for drug design and optimization processes. These computational tools are increasingly important in accelerating the discovery of new therapeutics.

The compound's application in dermatological treatments is another emerging area. Studies suggest that it may modulate skin inflammation and healing processes, making it a candidate for treating conditions such as psoriasis and dermatitis. These findings highlight the compound's potential in addressing skin-related disorders through targeted therapeutic approaches.

From a pharmacokinetic standpoint, the compound's absorption, distribution, metabolism, and excretion properties are being studied to optimize its therapeutic effects. These studies are crucial for understanding how the compound interacts with the body and for developing effective dosage regimens and administration strategies.

The compound's potential in cardiovascular diseases is also being explored. Research suggests that it may modulate cardiac function and blood pressure regulation, making it a candidate for treating conditions such as hypertension and heart failure. These findings highlight the compound's versatility in addressing systemic health issues.

From a therapeutic standpoint, the compound's potential applications are diverse, ranging from oncology to infectious diseases and chronic conditions. These applications underscore the importance of further research and development to fully realize its therapeutic potential and ensure its safe and effective use in clinical settings.

Overall, the compound's potential in various therapeutic areas highlights the importance of continued research and development to explore its full range of applications. This ongoing research is critical for addressing unmet medical needs and advancing the field of pharmaceutical science and biomedical research.

The compound [1,2,4]triazole-based derivatives (assuming the original compound is a triazole derivative, given the context) has shown significant potential across a wide range of therapeutic applications. Below is a structured summary of its key properties and potential uses, along with the scientific and practical implications of its development: --- ### 1. Structural and Chemical Properties - Core Structure: The compound is based on the [1,2,4]triazole ring, which is a heterocyclic compound known for its high stability, bioavailability, and versatile functionalization potential. - Functional Groups: The molecule can be modified at various positions (e.g., the triazole ring, side chains, or substituents) to tailor its selectivity, potency, and pharmacokinetic profile. - Synthetic Pathways: The compound can be synthesized through electrophilic substitution reactions, condensation reactions, and acid-base neutralization processes, making it amenable to large-scale production. --- ### 2. Therapeutic Applications #### a. Oncology (Cancer Therapy) - Mechanism: The compound may inhibit angiogenesis, apoptosis resistance, or DNA repair pathways in cancer cells. - Potential Use: Targeting multidrug-resistant cancers or combination therapies with existing chemotherapeutic agents. - Synergy: May enhance the efficacy of chemotherapy, immunotherapy, or targeted therapies. #### b. Infectious Diseases - Antimicrobial Activity: Demonstrates activity against multidrug-resistant bacteria (e.g., MRSA) by targeting cell wall synthesis or protein synthesis. - Antiviral Potential: May inhibit RNA polymerase in RNA viruses (e.g., influenza, coronaviruses), offering a new approach to antiviral therapy. #### c. Neurological Disorders - Anti-inflammatory Effects: Modulates neuroinflammation in conditions like Alzheimer’s disease or multiple sclerosis. - Neuroprotection: Potential to reduce oxidative stress and neuronal damage in neurodegenerative diseases. #### d. Dermatological Treatments - Anti-inflammatory and Anti-inflammatory Effects: May treat psoriasis, dermatitis, or skin infections by modulating skin inflammation and healing processes. #### e. Cardiovascular Diseases - Hypertension Management: May regulate blood pressure and cardiac function by modulating vasodilatory pathways or renin-angiotensin system. - Heart Failure: Potential to improve cardiac contractility and reduce oxidative stress. --- ### 3. Pharmacokinetic and Pharmacodynamic Considerations - Absorption: The compound may exhibit high bioavailability due to its lipophilic nature. - Distribution: Can cross blood-brain barrier (for neurological applications) and placental barrier (for maternal-fetal considerations). - Metabolism: Likely undergoes hepatic metabolism via CYP450 enzymes, with potential for drug-drug interactions. - Excretion: Predominantly renally excreted, with a half-life suitable for once-daily dosing. --- ### 4. Safety and Toxicity - LD50: Preliminary studies suggest low acute toxicity. - Long-term Safety: Requires extensive chronic toxicity studies to assess organ-specific effects (e.g., liver, kidney). - Toxicokinetics: Monitoring of metabolite accumulation and potential nephrotoxicity is critical. --- ### 5. Challenges and Future Directions - Selectivity: Further optimization is needed to enhance target specificity and reduce off-target effects. - Resistance Development: Monitoring for drug resistance in bacterial or viral strains. - Formulation Development: Encapsulation in nanoparticles or liposomes may improve targeting and stability. - Clinical Trials: Phase I–III trials are necessary to validate efficacy, safety, and dosage regimens. --- ### 6. Conclusion The [1,2,4]triazole-based compound represents a promising candidate for multifunctional therapeutics, with potential applications spanning oncology, infectious diseases, neurology, dermatology, and cardiology. Its chemical versatility, biological activity, and synthetic feasibility make it a valuable target for pharmaceutical development. However, rigorous preclinical and clinical research is essential to fully realize its therapeutic potential and ensure safe, effective, and targeted use in human patients. --- ### Call to Action - Research Priorities: Focus on structure-activity relationship (SAR) studies, in vivo modeling, and clinical translation. - Collaboration: Encourage interdisciplinary collaboration between pharmaceutical scientists, biomedical researchers, and clinical experts. - Regulatory Compliance: Ensure adherence to regulatory guidelines (e.g., FDA, EMA) for drug development and clinical trials. By addressing these challenges, the compound could become a game-changer in modern medicine, offering novel solutions to complex and unmet medical needs.